Cas no 393781-70-9 (tert-butyl (2R)-2-ethylpiperazine-1-carboxylate)

tert-Butyl (2R)-2-ethylpiperazine-1-carboxylate is a chiral piperazine derivative widely utilized as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable for multi-step synthetic routes. The (2R)-2-ethyl substitution introduces stereochemical control, crucial for constructing enantioselective compounds in drug development, particularly for CNS-targeting agents and chiral ligands. This high-purity compound exhibits excellent solubility in common organic solvents (e.g., DCM, THF) while maintaining thermal stability up to 150°C. Its rigid piperazine core enables precise spatial orientation of functional groups, favored in designing protease inhibitors and receptor modulators. The product typically meets >98% HPLC purity with low enantiomeric excess (>99% ee), ensuring reproducibility in stereosensitive reactions.
tert-butyl (2R)-2-ethylpiperazine-1-carboxylate structure
393781-70-9 structure
Product Name:tert-butyl (2R)-2-ethylpiperazine-1-carboxylate
CAS No:393781-70-9
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD03411920
CID:67993
PubChem ID:24728614
Update Time:2025-07-02

tert-butyl (2R)-2-ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-1-Boc-2-Ethylpiperazine
    • tert-Butyl (R)-2-ethyl-1-piperazinecarboxylate
    • (R)-1-Boc-2-ethyl-piperazine
    • R-1-Boc-2-ethylpiperazine
    • tert-butyl (R)-2-ethylpiperazine-1-carboxylate
    • (R)-tert-Butyl 2-ethylpiperazine-1-carboxylate
    • tert-butyl (2R)-2-ethylpiperazine-1-carboxylate
    • SCHEMBL337351
    • DS-11936
    • AKOS005258565
    • DTXSID50646437
    • J-502280
    • CS-W019753
    • MFCD03411920
    • CTCGRXDGXGUOTE-SECBINFHSA-N
    • AC-2205
    • 393781-70-9
    • tert-Butyl-2(R)-ethyl-1-piperazinecarboxylate
    • BL001394
    • AKOS015910195
    • A25973
    • AM20100039
    • (R)-1-Boc-2-ethyl-piperazine, AldrichCPR
    • BBL101386
    • STL555182
    • MDL： MFCD03411920
    • Inchi： 1S/C11H22N2O2/c1-5-9-8-12-6-7-13(9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3/t9-/m1/s1
    • InChI Key： CTCGRXDGXGUOTE-SECBINFHSA-N
    • SMILES： O(C(C)(C)C)C(N1CCNC[C@H]1CC)=O

Computed Properties

  • Exact Mass: 214.16800
  • Monoisotopic Mass: 214.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 0.981
  • Boiling Point: 286.7°C at 760 mmHg
  • Flash Point: 127.2°C
  • PSA: 41.57000
  • LogP: 1.87200

tert-butyl (2R)-2-ethylpiperazine-1-carboxylate Security Information

tert-butyl (2R)-2-ethylpiperazine-1-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (2R)-2-ethylpiperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
068928-1g
R)-1-N-Boc-2-Ethylpiperazine
 393781-70-9 95%
1g
 ￡64.00 2022-03-01
Fluorochem
068928-5g
R)-1-N-Boc-2-Ethylpiperazine
 393781-70-9 95%
5g
 ￡204.00 2022-03-01
Fluorochem
068928-10g
R)-1-N-Boc-2-Ethylpiperazine
 393781-70-9 95%
10g
 ￡327.00 2022-03-01
Ambeed
A103777-100mg
(R)-1-Boc-2-Ethylpiperazine
 393781-70-9 97%
100mg
 $10.0 2024-08-02
Ambeed
A103777-250mg
(R)-1-Boc-2-Ethylpiperazine
 393781-70-9 97%
250mg
 $24.0 2024-08-02
Ambeed
A103777-1g
(R)-1-Boc-2-Ethylpiperazine
 393781-70-9 97%
1g
 $36.0 2024-08-02
Ambeed
A103777-5g
(R)-1-Boc-2-Ethylpiperazine
 393781-70-9 97%
5g
 $171.0 2024-08-02
Ambeed
A103777-10g
(R)-1-Boc-2-Ethylpiperazine
 393781-70-9 97%
10g
 $341.0 2024-08-02
Chemenu
CM119951-1g
(R)-1-Boc-2-ethylpiperazine
 393781-70-9 97%
1g
 $*** 2023-05-30
Chemenu
CM119951-5g
(R)-1-Boc-2-ethylpiperazine
 393781-70-9 97%
5g
 $*** 2023-05-30

tert-butyl (2R)-2-ethylpiperazine-1-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:393781-70-9)tert-butyl (2R)-2-ethylpiperazine-1-carboxylate
Order Number:A25973
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):154.0/307.0
Email:sales@amadischem.com

tert-butyl (2R)-2-ethylpiperazine-1-carboxylate Related Literature

393781-70-9 (tert-butyl (2R)-2-ethylpiperazine-1-carboxylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:393781-70-9)tert-butyl (2R)-2-ethylpiperazine-1-carboxylate
A25973
Purity:99%/99%
Quantity:5g/10g
Price ($):154.0/307.0
Email